Cas no 349487-98-5 (Methyl dodonate A acetate)

• Product Name: Methyl dodonate A acetate
• CAS No: 349487-98-5
• Molecular Formula: C₂₃H₃₀O₅
• Molecular Weight: 386.48100
• CID: 837375
• PubChem ID: 21673293

Methyl dodonate A acetate Properties

Names and Identifiers

• Methyl dodonate A acetate
• 349487-98-5
• KVAOLDXEOWNRQY-WMJZEDCSSA-
• InChI=1/C23H30O5/c1-15-5-10-22-14-23(22,20(25)26-4)11-7-18(28-16(2)24)19(22)21(15,3)9-6-17-8-12-27-13-17/h7-8,11-13,15,18-19H,5-6,9-10,14H2,1-4H3/t15-,18+,19-,21+,22+,23+/m1/s1
• methyl (1aS,4S,4aR,5S,6R,8aS)-4-acetyloxy-5-[2-(furan-3-yl)ethyl]-5,6-dimethyl-1,4,4a,6,7,8-hexahydrocyclopropa[j]naphthalene-1a-carboxylate
• AKOS032961820
• FS-9315

• InChIKey： KVAOLDXEOWNRQY-WMJZEDCSSA-N
• Inchi： InChI=1S/C23H30O5/c1-15-5-10-22-14-23(22,20(25)26-4)11-7-18(28-16(2)24)19(22)21(15,3)9-6-17-8-12-27-13-17/h7-8,11-13,15,18-19H,5-6,9-10,14H2,1-4H3/t15-,18+,19-,21+,22+,23+/m1/s1
• SMILES： C[C@@H]1CC[C@@]23C[C@@]2(C=C[C@@H]([C@@H]3[C@@]1(C)CCc4ccoc4)OC(=O)C)C(=O)OC

Computed Properties

• Exact Mass: 386.20900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 386.20932405g/mol
• Heavy Atom Count: 28
• Complexity: 687
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• LogP: 4.31560
• PSA: 65.74000
• Boiling Point: 449.8±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 225.8±28.7 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids